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Compound of Interest

Compound Name: Lamotrigine-d3

Cat. No.: B10829116

Essential Safety and Handling Guide for
Lamotrigine-d3

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Lamotrigine-d3. The following procedural guidance
outlines the necessary personal protective equipment (PPE), safe handling protocols, and
disposal methods to ensure a secure laboratory environment.

Quantitative Data Summary

For quick reference, the following table summarizes the key physical, chemical, and
toxicological properties of Lamotrigine-d3.
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Property Value Reference
Chemical Formula CoHaD3CI2Ns [1]

CAS Number 1132746-94-1 [1]
Molecular Weight 259.1 g/mol [2]

Physical Status Solid [1]
Appearance White to off-white solid [1]

Melting Point 216 - 218 °C (421 - 424 °F) [1]

Water Solubility 0.17 g/L [1]

Storage Temperature Room temperature or 2 - 8 °C [1][3]

Oral LD50 (Rat) for

. 205 mg/kg [1]
Lamotrigine

Operational Plan for Safe Handling

Adherence to the following step-by-step protocol is mandatory to minimize exposure and
ensure safety when working with Lamotrigine-d3.

Engineering Controls and Preparation

» Ventilation: All handling of Lamotrigine-d3 powder must be conducted in a certified
laboratory fume hood or a glove box to avoid inhalation of dust particles.[1][4]

 Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and have been recently tested.

» Work Area: Designate a specific area for handling Lamotrigine-d3. The work surface should
be covered with absorbent, disposable bench paper.

Personal Protective Equipment (PPE)

The following PPE is required at all times when handling Lamotrigine-d3.[1][3][5]
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o Eye and Face Protection: Wear safety glasses with side-shields conforming to NIOSH (US)
or EN 166 (EU) standards.[1] A face shield should be used in situations where splashing is
possible.[6]

e Skin Protection:

o Gloves: Wear nitrile or other chemically resistant gloves. Gloves must be inspected for
integrity before use and changed immediately if contaminated.[3][4] Use proper glove
removal technique to avoid skin contact.[6]

o Lab Coat/Clothing: A lab coat is mandatory. For larger quantities, consider fire/flame
resistant and impervious clothing.[3][4]

o Respiratory Protection:

o If engineering controls are insufficient or during a large spill, a full-face respirator with
multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges is
necessary.[1]

Weighing and Solution Preparation

o Perform all weighing and reconstitution operations within a fume hood.
e Use a spatula to handle the solid material. Avoid creating dust.[1]

« If preparing a solution, add the solvent slowly to the solid to prevent splashing. Lamotrigine-
d3 is soluble in organic solvents like DMSO and DMF.[7]

o Close the container tightly immediately after use.

Accidental Release and Spill Procedure

o Evacuate: Evacuate non-essential personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated (if safe to do so).

o Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter
drains.[3][6]
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e Clean-up:

o

Wear full PPE, including respiratory protection.[3][6]

[¢]

Carefully sweep up the solid material, avoiding dust generation, and place it into a
suitable, closed, and labeled container for disposal.[3][6]

[¢]

Clean the spill area with an appropriate solvent and then with soap and water.

o

Collect all cleaning materials in a sealed bag for disposal as hazardous waste.

First Aid Measures

 |If Swallowed: Immediately call a poison center or doctor.[6][8] Rinse mouth with water. Do
not induce vomiting.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing and wash it before reuse.[4][5]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[4]

Disposal Plan

All waste containing Lamotrigine-d3 must be treated as hazardous waste and disposed of
according to institutional and local regulations.

e \Waste Collection:

o Collect all solid waste, including contaminated gloves, bench paper, and weighing papers,
in a dedicated, sealed, and clearly labeled hazardous waste container.

o Collect liquid waste in a separate, sealed, and labeled hazardous waste container.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.echemi.com/sds/lamotrigine-pd20170412103723085.html
https://www.spectrumchemical.com/media/sds/L1602_AGHS.pdf
https://www.echemi.com/sds/lamotrigine-pd20170412103723085.html
https://www.spectrumchemical.com/media/sds/L1602_AGHS.pdf
https://www.spectrumchemical.com/media/sds/L1602_AGHS.pdf
https://cdn.caymanchem.com/cdn/msds/37196m.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=28202
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=28202
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=28202
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-1097_GB.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=28202
https://www.benchchem.com/product/b10829116?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Container Labeling: Label waste containers clearly with "Hazardous Waste," "Toxic," and the
chemical name "Lamotrigine-d3."

» Storage: Store waste containers in a designated, secure area, away from incompatible
materials, until they are collected by a licensed hazardous waste disposal service.

» Disposal: Dispose of the waste through an approved waste disposal plant.[6] Do not dispose
of it down the drain or in regular trash.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Lamotrigine-d3
in a laboratory setting.
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Caption: Workflow for the safe handling of Lamotrigine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling
Lamotrigine-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829116#personal-protective-equipment-for-
handling-lamotrigine-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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